Cas no 29317-52-0 (1-Propanamine,3-(isononyloxy)-)

• Product Name: 1-Propanamine,3-(isononyloxy)-
• CAS No: 29317-52-0
• MF: C₁₂H₂₇NO
• MW: 201.348883867264
• CID: 258720
• PubChem ID: 121810
• Update Time: 2025-04-19

1-Propanamine,3-(isononyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,3-(isononyloxy)-
• 3-(7-methyloctoxy)propan-1-amine
• 3-(Isononyloxy)propylamine
• 3-[(7-methyloctyl)oxy]propan-1-amine
• 3-Isononyloxypropylamine
• 2275J8T4DH
• NS00028664
• SCHEMBL26445
• 1-Propanamine, 3-(isononyloxy)-
• 29317-52-0
• 3-(Isononyloxy)-1-propanamine
• HYEOYFUOERFWIX-UHFFFAOYSA-N
• EINECS 249-554-7
• DTXSID2067454
• 3-isononyloxypropyl amine

• Inchi： 1S/C12H27NO/c1-12(2)8-5-3-4-6-10-14-11-7-9-13/h12H,3-11,13H2,1-2H3
• InChI Key： HYEOYFUOERFWIX-UHFFFAOYSA-N
• SMILES： O(CCCN)CCCCCCC(C)C

Computed Properties

• Exact Mass: 201.20941
• Monoisotopic Mass: 201.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2
• XLogP3: 3.2

Experimental Properties

• Density: 0.849
• Boiling Point: 280.6°Cat760mmHg
• Flash Point: 105.3°C
• Refractive Index: 1.443
• PSA: 35.25